(2-Adamantylmethyl)amine hydrochloride
Overview
Description
“(2-Adamantylmethyl)amine hydrochloride” is a chemical compound with the molecular formula C11H20ClN . It has gained significant interest in scientific research due to its unique properties and potential applications in various fields of research and industry.
Molecular Structure Analysis
The molecular structure of amines, including “this compound”, is similar to the bonding in ammonia. The nitrogen atom is sp3-hybridized, with its three substituents occupying three corners of a regular tetrahedron and the lone pair of electrons occupying the fourth corner .Chemical Reactions Analysis
Amines, including “this compound”, can undergo various reactions. They can be alkylated by reaction with a primary alkyl halide. Alkylations of primary and secondary amines are difficult to control and often give mixtures of products, but tertiary amines are cleanly alkylated to give quaternary ammonium salts .Scientific Research Applications
Synthesis and Characterization
- Synthesis Techniques : A study by Brel et al. (2015) describes the synthesis of secondary N-(1-adamantylmethyl)amines, including variants with C=C double bonds, which are important for creating biologically active adamantane derivatives (Brel et al., 2015).
- Derivative Synthesis : Makarova et al. (2002) synthesized β-Aminoketones of the Adamantane Series, demonstrating the versatility of adamantylmethyl)amine derivatives in organic synthesis (Makarova et al., 2002).
Pharmacological Research
- Antiviral Research : A 2006 study by Setaki et al. investigated the broad-spectrum antiviral activity of various 2-adamantylsubstituted azacycles, which included adamantylmethylamine derivatives, showing promise against influenza A H(3)N(2) virus (Setaki et al., 2006).
Material Science and Chemistry
- Complex Synthesis in Chemistry : Research by Rochon et al. (1993) involved synthesizing monosubstituted anionic complexes with adamantylmethyl amine and characterizing them using spectroscopy, showing the application in inorganic chemistry (Rochon et al., 1993).
Environmental and Chemical Applications
- Electrochemical Applications : A study by Pacheco et al. (2011) on the electrochemical degradation of aromatic amines, including adamantylmethyl amine, highlights its relevance in environmental chemistry (Pacheco et al., 2011).
Mechanism of Action
Target of Action
(2-Adamantylmethyl)amine hydrochloride, also known as Amantadine, primarily targets the dopaminergic system . It is used to treat dyskinesia in Parkinson’s patients receiving levodopa, as well as extrapyramidal side effects of medications .
Mode of Action
It has been shown to cause anincrease in dopamine release in the animal brain .
Biochemical Pathways
The compound affects the dopaminergic pathways in the brain, leading to an increase in the synthesis and release of dopamine . This results in improved motor function in patients with Parkinson’s disease and a reduction in extrapyramidal side effects caused by certain medications .
Result of Action
The result of the action of this compound is an increase in dopamine release in the brain . This leads to improved motor function in patients with Parkinson’s disease and a reduction in extrapyramidal side effects caused by certain medications .
properties
IUPAC Name |
2-adamantylmethanamine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H19N.ClH/c12-6-11-9-2-7-1-8(4-9)5-10(11)3-7;/h7-11H,1-6,12H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GWMZVTHBQOZBAG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2CC3CC1CC(C2)C3CN.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H20ClN | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20507369 | |
Record name | 1-(Tricyclo[3.3.1.1~3,7~]decan-2-yl)methanamine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20507369 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
201.73 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
79671-78-6 | |
Record name | NSC193429 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=193429 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 1-(Tricyclo[3.3.1.1~3,7~]decan-2-yl)methanamine--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20507369 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | adamantan-2-ylmethanamine hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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